Cas no 658699-76-4 (2-Propen-1-one, 3-(butylamino)-3-phenyl-1-(2-thienyl)-, (2Z)-)

• Product Name: 2-Propen-1-one, 3-(butylamino)-3-phenyl-1-(2-thienyl)-, (2Z)-
• CAS No: 658699-76-4
• MF: C₁₇H₁₉NOS
• MW: 285.403863191605
• CID: 1704142
• Update Time: 2024-09-02

2-Propen-1-one, 3-(butylamino)-3-phenyl-1-(2-thienyl)-, (2Z)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 3-(butylamino)-3-phenyl-1-(2-thienyl)-, (2Z)-

• Inchi： 1S/C17H19NOS/c1-2-3-11-18-15(14-8-5-4-6-9-14)13-16(19)17-10-7-12-20-17/h4-10,12-13,18H,2-3,11H2,1H3/b15-13-
• InChI Key： LQFUHPPRQKCRQO-SQFISAMPSA-N
• SMILES： C(C1SC=CC=1)(=O)/C=C(\NCCCC)/C1=CC=CC=C1

Computed Properties

• Exact Mass: 285.11887

Experimental Properties

• Density: 1.108±0.06 g/cm3(Predicted)
• Boiling Point: 432.8±45.0 °C(Predicted)
• PSA: 29.1
• pka: 4.52±0.70(Predicted)